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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B106362 Get Quote

CAS Number: 1117-71-1

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromocrotonate is a halogenated α,β-unsaturated ester that serves as a valuable

and reactive intermediate in organic synthesis.[1] Its chemical structure, featuring a bromine

atom, a carbon-carbon double bond, and an ester functional group, imparts a unique reactivity

profile, making it a key building block for the synthesis of complex organic molecules,

particularly in the pharmaceutical industry.[1] This guide provides a comprehensive overview of

its properties, synthesis, key reactions, and applications, with a focus on its role in the

development of targeted cancer therapeutics.

Physicochemical and Safety Data
A thorough understanding of the physicochemical properties and safety information is

paramount for the handling and application of Methyl 4-bromocrotonate. The following tables

summarize the key data for this compound.

Table 1: Physicochemical Properties of Methyl 4-bromocrotonate
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Property Value Reference

CAS Number 1117-71-1 [1][2][3]

Molecular Formula C₅H₇BrO₂ [1][2][3]

Molecular Weight 179.01 g/mol [1][2][3]

Appearance
Colorless to yellow/brown

liquid
[1][2]

Boiling Point 83-85 °C at 13 mmHg [1][2]

Density 1.522 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.501 [2]

Solubility

Soluble in organic solvents like

dichloromethane, chloroform,

and ethanol.

[1]

Storage Conditions
2-8 °C, handle under nitrogen

in a fume hood.
[1][2]

Table 2: Safety and Hazard Information

Hazard Statement Code

Causes severe skin burns and eye damage. H314

Combustible liquid. H227

This information is based on available safety data sheets and should be supplemented with a

thorough review of the material's specific SDS before handling.

Synthesis of Methyl 4-bromocrotonate
Methyl 4-bromocrotonate can be synthesized through several methods. Two common

laboratory-scale protocols are detailed below.

Method 1: Esterification of 4-bromobut-2-enoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.cdhfinechemical.com/methyl-4-bromo-crotonate-pract-for-synthesis
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.cdhfinechemical.com/methyl-4-bromo-crotonate-pract-for-synthesis
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.cdhfinechemical.com/methyl-4-bromo-crotonate-pract-for-synthesis
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://www.guidechem.com/question/what-is-methyl-4-bromocrotonat-id160918.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1109034.htm?N=Europe
https://www.benchchem.com/product/b106362?utm_src=pdf-body
https://www.benchchem.com/product/b106362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the esterification of (E)-4-bromobut-2-enoic acid with methanol, facilitated

by an acid catalyst such as thionyl chloride.

Reactants

Reagents

Product

(E)-4-bromobut-2-enoic acid Methyl 4-bromocrotonate

Methanol

Thionyl Chloride (SOCl2)
Catalyst

Reactants

Reagents Product

Methyl Crotonate

Methyl 4-bromocrotonateN-Bromosuccinimide (NBS)
Brominating Agent

Dibenzoyl Peroxide (Initiator)
Initiator
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Starting Materials

Key Intermediate Synthesis

Final Drug Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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